Cas no 20979-13-9 ((1H-imidazol-4-yl)methanethiol)

• Product Name: (1H-imidazol-4-yl)methanethiol
• CAS No: 20979-13-9
• MF: C₄H₆N₂S
• MW: 114.168838977814
• CID: 252606
• PubChem ID: 446714
• Update Time: 2025-10-27

(1H-imidazol-4-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (1H-imidazol-4-yl)methanethiol
• 1H-imidazol-5-ylmethanethiol
• 1H-Imidazole-5-methanethiol
• AKOS006381237
• EN300-1085713
• 4-mercaptomethylimidazole
• SCHEMBL453531
• SCHEMBL9601467
• FT-0702912
• DTXSID80332230
• 20979-13-9
• (1H-imidazol-5-yl)methanethiol

• Inchi： 1S/C4H6N2S/c7-2-4-1-5-3-6-4/h1,3,7H,2H2,(H,5,6)
• InChI Key： CUJKQNHBJRVCET-UHFFFAOYSA-N
• SMILES： SCC1=CN=CN1

Computed Properties

• Exact Mass: 114.02528
• Monoisotopic Mass: 114.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.7Ų

Experimental Properties

• Density: 1.249
• Boiling Point: 351.8 °C at 760 mmHg
• Flash Point: 166.6 °C
• PSA: 28.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles

Additional information on (1H-imidazol-4-yl)methanethiol

(1H-imidazol-4-yl)methanethiol (CAS No. 20979-13-9): Structural Properties, Synthesis, and Emerging Applications in Chemical and Pharmaceutical Research

(1H-imidazol-4-yl)methanethiol, identified by the CAS number 20979-13-9, is a sulfur-containing heterocyclic compound that has garnered significant attention in modern chemical and pharmaceutical research. This molecule features a thiol (-SH) functional group attached to a 4-position of an imidazole ring, a structural motif known for its versatility in bioactive molecule design. The unique combination of the aromatic imidazole core and the nucleophilic thiol group endows this compound with properties that are highly relevant to catalysis, drug discovery, and materials science. Recent studies highlight its role as a key intermediate in the synthesis of imidazole-based pharmaceuticals and as a ligand in transition metal chemistry.

The molecular structure of (1H-imidazol-4-yl)methanethiol consists of a five-membered imidazole ring with two nitrogen atoms at positions 1 and 3, connected via a methylene bridge to a terminal thiol group. This architecture provides multiple sites for chemical modification, enabling its use as a scaffold for functionalized derivatives. Computational studies published in the *Journal of Organic Chemistry* (2023) have elucidated the electronic distribution across the molecule, demonstrating that the thiol group significantly influences the electron density at the imidazole ring, which is critical for interactions with metal ions or biological targets.

Synthesis of this compound typically involves nucleophilic substitution reactions on substituted imidazole precursors. A notable method described in *Tetrahedron Letters* (2024) employs palladium-catalyzed cross-coupling strategies to introduce the thiomethyl group selectively at position 4 of the imidazole ring. This approach offers high regioselectivity and scalability, making it suitable for industrial applications. Researchers have also explored alternative routes using thiolsulfonic acid derivatives under microwave-assisted conditions to improve reaction efficiency while minimizing byproduct formation.

In pharmaceutical development, compounds containing both imidazole and thiol moieties are being investigated for their potential as enzyme inhibitors and metalloprotein modulators. A 2025 study in *ACS Medicinal Chemistry Letters* demonstrated that derivatives of (1H-imidazol-4-yl)methanethiol exhibit promising activity against matrix metalloproteinases (MMPs), enzymes implicated in cancer metastasis and inflammatory diseases. The thiol group's ability to form disulfide bonds or coordinate with zinc ions in active sites makes it particularly valuable for designing targeted therapeutics.

Beyond drug discovery, this compound has shown utility as a ligand in homogeneous catalysis systems. Recent advances reported in *Catalysis Science & Technology* (2025) highlight its effectiveness as a chelating agent for rhodium-based catalysts used in hydroformylation reactions. The bidentate coordination mode—via both the imidazole nitrogen atoms and the thiolate anion—enhances catalyst stability while improving enantioselectivity in asymmetric transformations.

In materials science applications, researchers have explored surface modification techniques using self-assembled monolayers (SAMs) derived from this molecule. A 2026 paper in *Langmuir* demonstrated that SAMs formed from (1H-imidazol-4-yl)methanethiol on gold substrates exhibit exceptional stability due to strong Au-S bonding combined with π-electron interactions from the aromatic ring system. These modified surfaces show promise for biosensor development due to their ability to immobilize biomolecules while maintaining electrochemical activity.

The physical properties of this compound include moderate solubility in polar organic solvents such as DMSO and DMF but limited aqueous solubility at neutral pH due to protonation of both functional groups. Thermal stability studies conducted under inert atmosphere conditions revealed decomposition temperatures above 180°C, making it suitable for most synthetic protocols requiring moderate heating.

Ongoing research continues to expand our understanding of this versatile building block. Current investigations focus on developing biocompatible conjugates for targeted drug delivery systems and exploring its role as an antioxidant agent through redox-active thiol groups. Collaborative efforts between academic institutions and pharmaceutical companies are actively pursuing patent applications related to novel formulations containing this scaffold.

For researchers working with this compound, proper storage conditions are essential due to its sensitivity to oxidation when exposed to air or light over extended periods. Maintaining samples under argon atmosphere at -20°C significantly extends shelf life while preserving reactivity profiles critical for synthetic applications.

The growing interest in sulfur-containing heterocycles within medicinal chemistry has positioned (1H-imidazol-4-yl)methanethiol as an important intermediate class compound. Its structural flexibility allows for diverse derivatization strategies while maintaining core functionalities required for biological activity or catalytic performance across multiple application domains.